Cas no 1857091-13-4 (5-Chloro-4-(difluoromethoxy)-2-fluoroaniline)

• Product Name: 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline
• CAS No: 1857091-13-4
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 5000278
• Update Time: 2025-08-04

5-Chloro-4-(difluoromethoxy)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline

• Inchi： 1S/C7H5ClF3NO/c8-3-1-5(12)4(9)2-6(3)13-7(10)11/h1-2,7H,12H2
• InChI Key： OTZXTOYGCSJWCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC(F)F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2

Additional information on 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline

Introduction to 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline (CAS No. 1857091-13-4)

5-Chloro-4-(difluoromethoxy)-2-fluoroaniline, identified by its CAS number 1857091-13-4, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its chloro, difluoromethoxy, and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline contribute to its versatility in drug design. The presence of multiple fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in the development of orally active pharmaceuticals. Additionally, the combination of a chloro group and a difluoromethoxy group provides multiple sites for further functionalization, enabling the construction of complex molecular architectures.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic profiles and enhanced biological activity. Studies have demonstrated that fluorine atoms can influence the binding affinity, selectivity, and duration of action of drug molecules. For instance, the introduction of fluorine at specific positions in an aromatic ring can lead to increased binding to target proteins, thereby improving therapeutic efficacy.

One of the most compelling aspects of 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline is its potential application in the development of novel therapeutic agents. Research has shown that this compound serves as a key intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The fluorinated aromatic core of this molecule allows for precise modifications that can fine-tune its interactions with biological targets.

The pharmaceutical industry has increasingly recognized the importance of fluorinated intermediates in drug discovery. The ability to modify and optimize these intermediates has led to the development of several FDA-approved drugs with improved pharmacological properties. For example, fluoroquinolones and antiviral agents often incorporate fluorine atoms to enhance their efficacy and reduce resistance mechanisms.

Advances in synthetic methodologies have further expanded the utility of 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated structures. These methods have not only streamlined the synthesis process but also opened new avenues for medicinal chemistry innovation.

The impact of fluorine chemistry on drug development is well-documented in numerous scientific publications. Researchers have reported that fluorinated analogs often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts. This includes improved bioavailability, reduced metabolic clearance, and enhanced target specificity. Such advantages have made fluorinated compounds indispensable in modern drug design.

In conclusion, 5-Chloro-4-(difluoromethoxy)-2-fluoroaniline (CAS No. 1857091-13-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for the synthesis of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug development is expected to grow even further.